Cas no 204324-71-0 (3,5-Di-tert-butylphenylmagnesium bromide, 0.50 M in 2-MeTHF)

• Product name: 3,5-Di-tert-butylphenylmagnesium bromide, 0.50 M in 2-MeTHF
• CAS No: 204324-71-0
• MF: C₁₄H₂₁BrMg
• MW: 293.525543928146
• MDL: MFCD11553210
• CID: 1393702

3,5-Di-tert-butylphenylmagnesium bromide, 0.50 M in 2-MeTHF Chemical and Physical Properties

Names and Identifiers

• magnesium,1,3-ditert-butylbenzene-5-ide,bromide
• 1,3-ditert-butylbenzene-5-ide
• bromide
• magnesium
• 3,5-Di-tert-butylphenylmagnesium bromide, 0.50 M in 2-MeTHF
• 3,5-Di-tert-butylphenylmagnesium bromide, 0.50 M in THF

• MDL： MFCD11553210
• Inchi： 1S/C14H21.BrH.Mg/c1-13(2,3)11-8-7-9-12(10-11)14(4,5)6;;/h8-10H,1-6H3;1H;/q;;+1/p-1
• InChI Key： GLBHPUFLXWEAJQ-UHFFFAOYSA-M
• SMILES： C(C1C=C([Mg]Br)C=C(C(C)(C)C)C=1)(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 3,5-Di-tert-butylphenylmagnesium bromide, 0.50 M in 2-MeTHF

Comprehensive Overview of 3,5-Di-tert-butylphenylmagnesium bromide (CAS No. 204324-71-0) in 2-MeTHF Solution

The Grignard reagent 3,5-Di-tert-butylphenylmagnesium bromide (CAS No. 204324-71-0) is a highly versatile organometallic compound widely utilized in synthetic organic chemistry. With a concentration of 0.50 M in 2-methyltetrahydrofuran (2-MeTHF), this solution offers exceptional reactivity and stability, making it a preferred choice for researchers and industrial applications. The compound's unique steric and electronic properties, attributed to the di-tert-butyl substituents, enable selective bond formation in complex molecular architectures.

In recent years, the demand for sustainable solvents like 2-MeTHF has surged due to growing environmental concerns. Unlike traditional ethereal solvents, 2-MeTHF is derived from renewable resources and exhibits superior stability with Grignard reagents. This aligns with the global shift toward green chemistry, a topic frequently searched in academic and industrial forums. The compatibility of 3,5-Di-tert-butylphenylmagnesium bromide with 2-MeTHF underscores its relevance in modern synthetic methodologies.

The compound's applications span pharmaceutical intermediates, agrochemicals, and advanced materials. Its bulky tert-butyl groups enhance steric hindrance, facilitating selective coupling reactions—a feature often queried in organic synthesis forums. Researchers exploring C-C bond formation or aryl functionalization frequently seek optimized protocols involving this reagent. Notably, its use in cross-coupling reactions with palladium catalysts has been extensively documented, addressing common search queries like "efficient Grignard cross-coupling techniques."

Handling and storage recommendations for 3,5-Di-tert-butylphenylmagnesium bromide emphasize inert atmospheres (e.g., argon or nitrogen) to prevent degradation. The 0.50 M concentration in 2-MeTHF ensures convenient volumetric dosing, a practical advantage highlighted in laboratory workflow optimization discussions. Users often inquire about shelf life and compatibility with other reagents, which are critical for reproducibility in multi-step syntheses.

Innovations in flow chemistry have further amplified the utility of this reagent. Continuous-flow systems benefit from the consistent reactivity of 3,5-Di-tert-butylphenylmagnesium bromide, reducing batch variability—a trending topic in process chemistry circles. Searches for "scalable Grignard reactions" or "continuous manufacturing of organometallics" reflect this industrial interest.

In summary, 3,5-Di-tert-butylphenylmagnesium bromide (CAS No. 204324-71-0) exemplifies the intersection of traditional synthetic tools and contemporary sustainable practices. Its synergy with 2-MeTHF addresses both performance and environmental priorities, resonating with today's chemistry-focused SEO queries. As research advances, this reagent will likely remain pivotal in addressing challenges like selective functionalization and large-scale production of complex organic molecules.